Cas no 1806983-21-0 (Ethyl 5-amino-3-(trifluoromethyl)picolinate)

• Product Name: Ethyl 5-amino-3-(trifluoromethyl)picolinate
• CAS No: 1806983-21-0
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4803330
• Update Time: 2025-06-08

Ethyl 5-amino-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-3-(trifluoromethyl)picolinate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-8(15)7-6(9(10,11)12)3-5(13)4-14-7/h3-4H,2,13H2,1H3
• InChI Key： MTVFBYXJEPYBTD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1C(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-3-(trifluoromethyl)picolinate

Ethyl 5-amino-3-(trifluoromethyl)picolinate (CAS No. 1806983-21-0): An Overview of Its Structure, Properties, and Applications

Ethyl 5-amino-3-(trifluoromethyl)picolinate (CAS No. 1806983-21-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its 5-amino and trifluoromethyl substituents, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of Ethyl 5-amino-3-(trifluoromethyl)picolinate is C₁₀H₁₁F₃N₂O₂, and its molecular weight is approximately 246.20 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

The 5-amino group in Ethyl 5-amino-3-(trifluoromethyl)picolinate provides the compound with nucleophilic and basic properties, making it a valuable intermediate in the synthesis of various nitrogen-containing compounds. The presence of the trifluoromethyl group, on the other hand, imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. This combination of functional groups makes Ethyl 5-amino-3-(trifluoromethyl)picolinate an attractive candidate for a wide range of chemical transformations.

In the pharmaceutical industry, Ethyl 5-amino-3-(trifluoromethyl)picolinate has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of Ethyl 5-amino-3-(trifluoromethyl)picolinate demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding suggests that further research into this compound could lead to the discovery of novel therapeutic agents.

In addition to its pharmaceutical applications, Ethyl 5-amino-3-(trifluoromethyl)picolinate has also found use in the agrochemical industry. The compound's trifluoromethyl group can enhance the stability and efficacy of pesticides and herbicides by reducing their susceptibility to degradation by environmental factors such as sunlight and moisture. Moreover, the 5-amino group can serve as a binding site for other functional groups, allowing for the design of more potent and selective agrochemicals.

The synthesis of Ethyl 5-amino-3-(trifluoromethyl)picolinate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-trifluoromethylpyridine with ethyl chloroformate followed by reduction to introduce the amino group. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound, which is crucial for its large-scale application.

Safety considerations are an important aspect when handling Ethyl 5-amino-3-(trifluoromethyl)picolinate. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to prevent exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers or acids.

In conclusion, Ethyl 5-amino-3-(trifluoromethyl)picolinate (CAS No. 1806983-21-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.